Cas no 1361670-14-5 (2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361670-14-5
• MF: C₁₄H₆Cl₃F₅
• MW: 375.548458576202
• CID: 4995491
• Update Time: 2025-05-26

2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5/c15-7-4-10(16)12(11(17)5-7)8-2-1-6(14(20,21)22)3-9(8)13(18)19/h1-5,13H
• InChI Key： CVOMUESEQRJZBQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(C(F)(F)F)=CC=1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl

Professional Introduction to 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361670-14-5)

2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361670-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration characterized by the presence of multiple halogen atoms and a difluoromethyl substituent, which endows it with distinct chemical properties and potential applications.

The molecular structure of 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl consists of two benzene rings linked at the para positions, with specific halogen substitutions strategically placed to enhance its reactivity and functionality. The difluoromethyl group at the 2'-position and the trichloro substitution on the first biphenyl ring contribute to its stability and interaction with biological targets. Additionally, the trifluoromethyl group at the 4'-position further modulates its electronic properties, making it a valuable candidate for further derivatization and study.

In recent years, halogenated biphenyl derivatives have been extensively explored for their potential in drug discovery and development. The electron-withdrawing nature of chlorine and fluorine atoms in 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl allows for strong interactions with enzymes and receptors, which is crucial for designing selective inhibitors or agonists. For instance, studies have demonstrated that such compounds can exhibit inhibitory activity against various enzymes involved in metabolic pathways, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl is its versatility in chemical modifications. The presence of multiple reactive sites—such as the hydrogens on the aromatic rings and the halogen atoms—provides chemists with ample opportunities to synthesize analogs with tailored properties. Researchers have utilized this compound as a building block to develop novel molecules with enhanced pharmacological profiles. For example, modifications at the difluoromethyl or trichloro positions have been shown to influence binding affinity and metabolic stability, key factors in drug design.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for next-generation pesticides. Halogenated biphenyls are known for their ability to disrupt biological processes in pests while maintaining low toxicity to non-target organisms. The unique combination of chlorine and fluorine substituents in 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl may confer advantages such as improved persistence and resistance to degradation under environmental conditions. This makes it an attractive candidate for further investigation into sustainable agricultural solutions.

From a synthetic chemistry perspective, 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl represents an intriguing challenge for researchers seeking to push the boundaries of organic synthesis. The complexity of its structure necessitates innovative methodologies for functionalization while maintaining regioselectivity. Recent advances in cross-coupling reactions and transition-metal catalysis have enabled more efficient routes to constructing halogenated biphenyls like this one. These advancements not only streamline synthesis but also open doors to exploring new derivatives with unforeseen applications.

The pharmacokinetic properties of 2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl are another area of active research. The influence of halogen atoms on absorption, distribution, metabolism, and excretion (ADME) profiles is well-documented in medicinal chemistry literature. The electron-withdrawing effects of chlorine and fluorine can alter solubility and binding interactions with biological membranes or transporters. Understanding these effects is critical for optimizing drug candidates before they enter clinical trials.

In conclusion,2'-(Difluoromethyl)-2,4,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361670-14-5) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable tool for developing new pharmaceuticals and agrochemicals. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,this compound will undoubtedly play a pivotal role in future discoveries.